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Compound of Interest

Compound Name: Ilomastat

Cat. No.: B1671724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Ilomastat (also known as GM6001) stock solutions using Dimethyl Sulfoxide (DMSO) as the

solvent. Ilomastat is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs)

and is widely used in cancer research, cell biology, and drug development.[1][2][3]

Physicochemical and Inhibitory Properties of
Ilomastat (GM6001)
Ilomastat is a hydroxamic acid-based compound that reversibly inhibits various MMPs by

chelating the zinc ion in their active site.[2][4] This inhibition prevents the degradation of the

extracellular matrix (ECM), a critical process in tumor invasion, angiogenesis, and other

pathological conditions.[4]

Table 1: Quantitative Data for Ilomastat (GM6001)
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Property Value

Molecular Formula C₂₀H₂₈N₄O₄

Molecular Weight 388.46 g/mol [5][6]

CAS Number 142880-36-2[6]

Appearance Beige to brown solid powder[2]

Solubility in DMSO

≥ 47 mg/mL (120.99 mM)[1][7], up to 400

mg/mL[8][9]. It is recommended to use fresh,

anhydrous DMSO as moisture can reduce

solubility.[5]

Inhibitory Activity (Ki/IC50)

MMP-1: 0.4 nM (Ki)[8][9], 1.5 nM (IC50)[1]MMP-

2: 0.5 nM (Ki)[8][9], 1.1 nM (IC50)[1]MMP-3: 27

nM (Ki)[8][9], 1.9 nM (IC50)[1]MMP-8: 0.1 nM

(Ki)[8][9]MMP-9: 0.2 nM (Ki)[8][9], 0.5 nM (IC50)

[1]ADAM10, ADAM12, ADAM17: Nanomolar

concentrations[10]

Storage of Powder Store at -20°C for up to 3 years.[1]

Storage of Stock Solution

Store in aliquots at -80°C for up to 2 years or

-20°C for up to 1 year to avoid repeated freeze-

thaw cycles.[1][5] Diluted aqueous solutions

should not be frozen.[8][9]

Typical Working Concentration
10-25 µM for in vitro cell culture experiments.[8]

[11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ilomastat Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ilomastat in DMSO. This

is a common concentration for laboratory use.

Materials:
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Ilomastat (GM6001) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of Ilomastat powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of Ilomastat powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.88 mg of Ilomastat (Molecular Weight =

388.46 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Ilomastat
powder. For 3.88 mg of Ilomastat, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Ilomastat is completely dissolved. Gentle

warming in a water bath (up to 37°C) may aid in dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade

the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1][5]

Note on Aqueous Dilutions: Ilomastat has poor solubility in aqueous solutions and may

precipitate at concentrations exceeding 100 µM.[8][11] When preparing working solutions in

cell culture media or buffers, it is crucial to add the DMSO stock solution to the aqueous
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solution while vortexing to ensure rapid mixing and minimize precipitation.[8][9] It is

recommended to use low-salt buffers for dilution.[8][9]

Visualizations
Workflow for Ilomastat Stock Solution Preparation
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Caption: Workflow for preparing Ilomastat stock solution.
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Mechanism of Action: Ilomastat Inhibition of MMPs
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Caption: Ilomastat inhibits MMP-mediated ECM degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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